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Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-nitrobenzene

CAS No.: 7149-14-6

Cat. No.: B1267603

Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of 2-Bromo-1-iodo-4-nitrobenzene. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Chemical Identifier: 2-Bromo-1-iodo-4-nitrobenzene Molecular Formula: C₆H₃BrINO₂

Physical State: Solid[1]

Hazard Identification and Classification
2-Bromo-1-iodo-4-nitrobenzene is classified as a hazardous substance. The following table

summarizes its GHS classifications.[2]
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[2][3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][2][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2-Bromo-1-iodo-4-
nitrobenzene. The required equipment is detailed below.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[3]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, as the

substance is harmful and

causes skin irritation.[1]

Contaminated gloves should

be disposed of properly after

use.[1]

Body Protection
A fully buttoned laboratory coat

and impervious clothing.

Provides a barrier against

accidental spills and contact

with the skin.[1][5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][3] If ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.

Minimizes the risk of inhaling

the harmful dust or vapors of

the substance.[2]

Footwear
Closed-toe shoes made of a

liquid-resistant material.[5]
Protects feet from spills.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood to minimize

exposure.[3][6]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Handling Protocol:
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Preparation: Before handling, ensure all required PPE is correctly worn.

Dispensing: Avoid the formation of dust and aerosols when handling the solid.[1][3] Use

appropriate tools for transferring the chemical.

Procedure: Conduct all work with 2-Bromo-1-iodo-4-nitrobenzene within a designated area

to contain any potential spills.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[7][8] Do not eat, drink, or smoke in the laboratory.[7][8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep away from strong oxidizing agents and incompatible materials.[1]

Disposal Plan
Waste Collection:

Collect all waste material, including contaminated PPE and disposable equipment, in a

suitable, closed, and clearly labeled container for hazardous waste.[1][3]

Disposal Method:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

It is recommended to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Do not allow the product to enter drains.[1][3]

Emergency Procedures
In Case of Skin Contact:

Immediately wash the affected area with plenty of soap and water.[7][8]
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Remove contaminated clothing and wash it before reuse.[10]

If skin irritation occurs, seek medical attention.[8]

In Case of Eye Contact:

Rinse cautiously with water for several minutes.[7][8]

Remove contact lenses, if present and easy to do. Continue rinsing.[7][8]

If eye irritation persists, get medical advice/attention.[8][10]

In Case of Inhalation:

Move the person to fresh air and keep them comfortable for breathing.[7][8]

Call a poison center or doctor if you feel unwell.[8][10]

In Case of Ingestion:

Rinse mouth.[8][10]

Call a poison center or doctor if you feel unwell.[7][8]

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.[9]

Wear appropriate PPE.[9]

Avoid dust formation.[1][3]

Sweep up the spilled solid and place it in a suitable container for disposal.[1]
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Caption: Workflow for safe handling and disposal of 2-Bromo-1-iodo-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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